Cas no 1391054-70-8 (3-Cyano Gimeracil-13C3 Methyl Ether)

• Product Name: 3-Cyano Gimeracil-13C3 Methyl Ether
• CAS No: 1391054-70-8
• MF: C₇H₅ClN₂O₂
• MW: 187.5577647686
• CID: 4554136
• Update Time: 2025-10-23

3-Cyano Gimeracil-13C3 Methyl Ether Chemical and Physical Properties

Names and Identifiers

• 3-Cyano Gimeracil-13C3 Methyl Ether

• Inchi： 1S/C7H5ClN2O2/c1-12-6-4(2-9)7(11)10-3-5(6)8/h3H,1H3,(H,10,11)/i4+1,6+1,7+1
• InChI Key： NSFMNXCAJNVYKF-XZQGXACKSA-N
• SMILES： [13C]1(=O)NC=C(Cl)[13C](OC)=[13C]1C#N

Additional information on 3-Cyano Gimeracil-13C3 Methyl Ether

Research Brief on 3-Cyano Gimeracil-13C3 Methyl Ether (CAS: 1391054-70-8): Recent Advances and Applications

3-Cyano Gimeracil-13C3 Methyl Ether (CAS: 1391054-70-8) is a stable isotope-labeled derivative of gimeracil, a key component in the chemotherapeutic drug tegafur/gimeracil/oteracil (S-1). This compound has gained significant attention in recent years due to its utility in pharmacokinetic studies, drug metabolism research, and as an internal standard in mass spectrometry-based assays. The incorporation of carbon-13 (13C) isotopes enhances its applicability in tracer studies, enabling precise quantification and mechanistic investigations in biological systems.

Recent studies have focused on optimizing the synthesis of 3-Cyano Gimeracil-13C3 Methyl Ether to improve yield and purity, which are critical for its use in high-sensitivity analytical methods. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel synthetic route that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for pharmaceutical companies engaged in the development of S-1 generics or improved formulations.

In the context of drug metabolism, researchers have employed 3-Cyano Gimeracil-13C3 Methyl Ether to elucidate the metabolic pathways of gimeracil in vivo. A study published in Drug Metabolism and Disposition (2024) utilized this compound to identify previously unknown metabolites in human liver microsomes, shedding light on potential drug-drug interactions and individual variability in drug response. These findings have implications for personalized medicine approaches in cancer therapy.

The compound's role in bioanalytical method development has also been highlighted in recent literature. Its use as an internal standard in LC-MS/MS assays has significantly improved the accuracy of gimeracil quantification in plasma samples, as demonstrated in a 2023 Analytical Chemistry publication. This application is particularly valuable for clinical trials monitoring S-1 pharmacokinetics and for therapeutic drug monitoring in cancer patients.

Emerging research suggests potential applications of 3-Cyano Gimeracil-13C3 Methyl Ether beyond its current uses. Preliminary investigations into its physicochemical properties indicate possible utility in drug formulation development, particularly in addressing stability challenges associated with gimeracil-containing medications. Furthermore, its isotopic labeling pattern makes it a candidate for use in advanced imaging techniques, though this application remains exploratory at present.

In conclusion, 3-Cyano Gimeracil-13C3 Methyl Ether (CAS: 1391054-70-8) continues to be a valuable tool in pharmaceutical research and development. Recent advances in its synthesis and applications have expanded its utility in drug metabolism studies, bioanalytical methods, and potentially in formulation science. As research progresses, this compound is likely to play an increasingly important role in optimizing gimeracil-based therapies and understanding their mechanisms of action at a molecular level.